Cas no 1558-81-2 (Ethyl 1-cyanocyclopropanecarboxylate)

• Product Name: Ethyl 1-cyanocyclopropanecarboxylate
• CAS No: 1558-81-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD00040159
• CID: 135453
• PubChem ID: 380810
• Update Time: 2025-05-22

Ethyl 1-cyanocyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-cyanocyclopropanecarboxylate
• 1-Cyano-cyclopropanecarboxylic acid ethyl ester
• Cyclopropanecarboxylic acid, 1-cyano-, ethyl ester
• ethyl 1-cyanocyclopropane-1-carboxylate
• Ethyl 1-cyano-1-cyclopropanecarboxylate
• Ethyl 1-cyano-cyclopropanecarboxylate
• NSC666530
• FDZLCIITHLSEQK-UHFFFAOYSA-N
• Ethyl1-cyanocyclopropane-1-carb
• Ethyl1-cyano-1-cyclopropanecarboxylate
• AM84510
• 1558-81-2
• Ethyl1-cyanocyclopropane-1-carboxylate
• NCI60_023177
• SCHEMBL102472
• MFCD00040159
• J-520532
• AKOS005175284
• DS-17202
• SY011017
• Z1203161937
• CHEMBL391375
• CS-M0595
• DTXSID20327564
• NSC-666530
• FT-0633664
• EN300-93199
• Ethyl 1-cyano-1-cyclopropanecarboxylate, 96%
• J-009254
• ALBB-015985
• DB-043295

• MDL： MFCD00040159
• Inchi： 1S/C7H9NO2/c1-2-10-6(9)7(5-8)3-4-7/h2-4H2,1H3
• InChI Key： FDZLCIITHLSEQK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C#N)CC1)=O

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• Color/Form: Liquid
• Density: 1.077 g/mL at 25 °C(lit.)
• Boiling Point: 217 °C(lit.)
• Flash Point: 211 °F
• Refractive Index: n20/D 1.445(lit.)
• PSA: 50.09000
• LogP: 0.85328
• Solubility: Not determined

Ethyl 1-cyanocyclopropanecarboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P301+P310;P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on Ethyl 1-cyanocyclopropanecarboxylate

Research Brief on Ethyl 1-cyanocyclopropanecarboxylate (CAS: 1558-81-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 1-cyanocyclopropanecarboxylate (CAS: 1558-81-2) is a versatile cyclopropane derivative that has garnered significant attention in recent years due to its unique structural features and broad applicability in chemical biology and pharmaceutical research. This compound, characterized by its cyclopropane ring bearing both cyano and ester functional groups, serves as a valuable building block in the synthesis of complex molecules with potential therapeutic activities. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors, antiviral agents, and other bioactive compounds.

One of the key areas of interest is the role of Ethyl 1-cyanocyclopropanecarboxylate in the synthesis of cyclopropane-containing pharmaceuticals. The strained cyclopropane ring is known to confer enhanced metabolic stability and bioavailability to drug candidates, making it a privileged scaffold in medicinal chemistry. Recent research has demonstrated its efficacy in the construction of novel protease inhibitors, with studies highlighting its ability to modulate enzyme activity through covalent or non-covalent interactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of SARS-CoV-2 main protease inhibitors, showcasing its potential in antiviral drug development.

In addition to its pharmaceutical applications, Ethyl 1-cyanocyclopropanecarboxylate has been investigated for its utility in chemical biology. Its reactive functional groups make it an ideal candidate for bioorthogonal chemistry, enabling selective labeling and modification of biomolecules in living systems. A recent breakthrough published in Nature Chemical Biology detailed its use in the development of activity-based probes for studying enzyme dynamics in real time. This approach has opened new avenues for understanding disease mechanisms and identifying novel drug targets.

From a synthetic chemistry perspective, advancements in the preparation and derivatization of Ethyl 1-cyanocyclopropanecarboxylate have been notable. Researchers have developed more efficient catalytic methods for its synthesis, including asymmetric variants that yield enantiomerically pure products. These innovations are critical for the production of chiral drugs, where stereochemistry plays a pivotal role in biological activity. A 2024 study in Organic Letters introduced a novel palladium-catalyzed cyclopropanation protocol that significantly improves yield and selectivity, addressing previous challenges in large-scale production.

Looking ahead, the potential of Ethyl 1-cyanocyclopropanecarboxylate continues to expand. Emerging research suggests its applicability in targeted drug delivery systems, where its chemical properties can be leveraged to enhance tissue specificity and reduce off-target effects. Furthermore, computational studies are increasingly being employed to predict its interactions with biological targets, accelerating the drug discovery process. As the field progresses, this compound is poised to remain at the forefront of innovation in chemical biology and pharmaceutical sciences.